Cas no 1978-66-1 (Butanamide, N-[2-(trifluoromethyl)phenyl]-)

• Product Name: Butanamide, N-[2-(trifluoromethyl)phenyl]-
• CAS No: 1978-66-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 1389865
• PubChem ID: 3557464
• Update Time: 2025-04-20

Butanamide, N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[2-(trifluoromethyl)phenyl]-
• AKOS002944244
• N-[2-(trifluoromethyl)phenyl]butanamide
• N-(2-trifluoromethylphenyl)-butanamide
• SCHEMBL7505420
• 1978-66-1
• DTXSID001278399

• Inchi： 1S/C11H12F3NO/c1-2-5-10(16)15-9-7-4-3-6-8(9)11(12,13)14/h3-4,6-7H,2,5H2,1H3,(H,15,16)
• InChI Key： VEYDOHILWNMSCP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(CCC)=O)(F)F

Computed Properties

• Exact Mass: 231.08716
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1